Cas no 1261559-63-0 (Methyl 1-(bromomethyl)naphthalene-6-carboxylate)

• Product Name: Methyl 1-(bromomethyl)naphthalene-6-carboxylate
• CAS No: 1261559-63-0
• MF: C₁₃H₁₁BrO₂
• MW: 279.129243135452
• CID: 4936391
• Update Time: 2025-10-25

Methyl 1-(bromomethyl)naphthalene-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(bromomethyl)naphthalene-6-carboxylate

• Inchi： 1S/C13H11BrO2/c1-16-13(15)10-5-6-12-9(7-10)3-2-4-11(12)8-14/h2-7H,8H2,1H3
• InChI Key： CNOWXNUGDMJPRW-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C2C=C(C(=O)OC)C=CC2=1

Computed Properties

• Exact Mass: 277.99424 g/mol
• Monoisotopic Mass: 277.99424 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3
• Molecular Weight: 279.13

Additional information on Methyl 1-(bromomethyl)naphthalene-6-carboxylate

Comprehensive Overview of Methyl 1-(bromomethyl)naphthalene-6-carboxylate (CAS No. 1261559-63-0)

Methyl 1-(bromomethyl)naphthalene-6-carboxylate (CAS No. 1261559-63-0) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique structure, featuring a bromomethyl group and a carboxylate ester, makes it a versatile building block for constructing complex molecular frameworks. Researchers and industries value this compound for its reactivity in cross-coupling reactions and nucleophilic substitutions, which are critical in modern drug discovery and material science.

In recent years, the demand for naphthalene derivatives like Methyl 1-(bromomethyl)naphthalene-6-carboxylate has surged due to their applications in fluorescent probes and organic electronics. A trending topic in scientific forums revolves around its role in developing OLED materials, where its rigid aromatic core enhances thermal stability and luminescence efficiency. Additionally, its CAS No. 1261559-63-0 is frequently searched in patent databases, highlighting its relevance in intellectual property related to heterocyclic chemistry.

From a synthetic perspective, this compound’s bromomethyl moiety allows for facile functionalization, enabling the creation of bioconjugates or polymer precursors. A common query among chemists is how to optimize its purification, given its sensitivity to light and moisture. Best practices recommend storage under inert conditions and the use of column chromatography for high-purity isolation. Such technical nuances are often discussed in Q&A platforms like ResearchGate, reflecting the compound’s practical challenges.

Environmental and regulatory considerations also shape discussions around Methyl 1-(bromomethyl)naphthalene-6-carboxylate. While not classified as hazardous under major chemical inventories, its handling requires standard laboratory safety protocols. Recent green chemistry trends emphasize replacing halogenated reagents, yet this compound remains indispensable for specific C-C bond formations, underscoring the balance between utility and sustainability.

In summary, CAS No. 1261559-63-0 represents a critical tool in synthetic chemistry, bridging gaps between academia and industry. Its integration into high-throughput screening libraries and catalysis research ensures its enduring relevance. For those exploring structure-activity relationships or molecular design, this compound offers a robust platform for innovation.